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Compound of Interest

Compound Name: YM976

Cat. No.: B1683510 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of YM976, a selective phosphodiesterase 4 (PDE4) inhibitor. While specific

institutional guidelines should always be consulted and followed, this document outlines the

essential safety and logistical information for managing YM976 waste.

Chemical and Physical Properties of YM976
A clear understanding of the compound's properties is the first step in safe handling and

disposal. Key quantitative data for YM976 are summarized in the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1683510?utm_src=pdf-interest
https://www.benchchem.com/product/b1683510?utm_src=pdf-body
https://www.benchchem.com/product/b1683510?utm_src=pdf-body
https://www.benchchem.com/product/b1683510?utm_src=pdf-body
https://www.benchchem.com/product/b1683510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 191219-80-4

Molecular Formula C17H16ClN3O

Molecular Weight 313.79 g/mol [1][2]

Appearance Light yellow to yellow solid powder[2]

Purity ≥98% (HPLC)

Solubility

Soluble to 100 mM in ethanol.[1] Soluble in DMF

(3 mg/mL), DMSO (5 mg/mL), a DMSO:PBS

(pH 7.2) (1:3) solution (0.25 mg/mL), and

Ethanol (2 mg/mL).[3]

Storage

Desiccate at -20°C for long-term storage

(months to years). Can be stored at 0-4°C for

short-term (days to weeks).[1][2] Shipped under

ambient temperature as a non-hazardous

chemical.[2]

Experimental Protocols: A Note on Application
YM976 is an orally active PDE4 inhibitor with an IC50 of 2.2 nM.[1][4] It has been investigated

for its anti-inflammatory properties and potential therapeutic applications in respiratory diseases

such as asthma and chronic obstructive pulmonary disease (COPD).[2] Due to its biological

activity, all handling and disposal procedures should be conducted with care to minimize

exposure and environmental release.

Step-by-Step Disposal Protocol for YM976
The following procedure is a general guideline based on standard laboratory practices for

chemical waste disposal.

1. Waste Identification and Segregation:

Characterize the Waste: Identify all waste streams containing YM976. This includes unused

or expired product, contaminated personal protective equipment (PPE) such as gloves and
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lab coats, contaminated labware (e.g., vials, pipette tips, flasks), and solutions from

experimental procedures.

Segregate at the Source: Immediately segregate YM976 waste from non-hazardous and

other chemical waste streams. Use designated, clearly labeled, and leak-proof containers.

2. Container Labeling and Storage:

Proper Labeling: The waste container must be labeled clearly with "Hazardous Chemical

Waste," the name "YM976," and the approximate quantity.

Secure Storage: Store the sealed waste container in a designated, secure, and well-

ventilated area away from incompatible materials. Follow the storage temperature guidelines

for the compound itself (-20°C for long-term).

3. Treatment of Liquid and Solid Waste:

Solid Waste: Unused YM976 powder and contaminated solids should be collected in a

sealed, robust container. Do not mix with other solid wastes unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Liquid Waste: Solutions containing YM976 should be collected in a designated, sealed, and

non-reactive waste container. Avoid mixing with other solvent waste streams unless

compatible and permitted. For disposal of very small quantities, consult your institution's

guidelines on the acceptable methods, which may include absorption onto an inert material

before disposal as solid waste. Do not pour YM976 solutions down the drain.

4. Final Disposal:

Engage a Licensed Contractor: The final disposal of YM976 waste must be handled by a

licensed hazardous waste disposal contractor.

Provide Documentation: Furnish the contractor with a complete characterization of the

waste, including the Safety Data Sheet (SDS) if available, or at a minimum, the chemical

name and known hazards.
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Recommended Disposal Method: Incineration at a permitted hazardous waste facility is the

primary recommended method for the disposal of pharmaceutical and chemical waste.[5]

5. Decontamination of Labware:

Rinsing: Glassware and equipment that have come into contact with YM976 should be

rinsed with an appropriate solvent (such as ethanol, given its solubility) before undergoing

standard cleaning procedures.

Rinsate Collection: The initial rinsate should be collected and disposed of as hazardous

liquid waste.

Logical Workflow for YM976 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of YM976 waste.
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Caption: Workflow for the safe disposal of YM976 waste.

Disclaimer: This information is intended for guidance purposes only and should be

supplemented by a thorough review of your institution's specific safety and disposal protocols.

Always prioritize the guidelines provided by your local Environmental Health and Safety (EHS)

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.biocrick.com/YM-976-BCC7190.html
https://www.biocrick.com/YM-976-BCC7190.html
https://www.medkoo.com/products/14495
https://www.caymanchem.com/product/29529/ym-976
https://www.dcchemicals.com/product_show-YM976.html
https://www.benchchem.com/pdf/Proper_Disposal_of_Ademetionine_Butanedisulfonate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1683510#ym976-proper-disposal-procedures
https://www.benchchem.com/product/b1683510#ym976-proper-disposal-procedures
https://www.benchchem.com/product/b1683510#ym976-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683510?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

